Cas no 2229496-30-2 (2-(2-methyloxiran-2-yl)-3-(trifluoromethyl)pyridine)

• Product Name: 2-(2-methyloxiran-2-yl)-3-(trifluoromethyl)pyridine
• CAS No: 2229496-30-2
• MF: C₉H₈F₃NO
• MW: 203.1611328125
• CID: 6055151
• PubChem ID: 165667334
• Update Time: 2025-07-19

2-(2-methyloxiran-2-yl)-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(2-methyloxiran-2-yl)-3-(trifluoromethyl)pyridine
• EN300-1943375
• 2229496-30-2

• Inchi： 1S/C9H8F3NO/c1-8(5-14-8)7-6(9(10,11)12)3-2-4-13-7/h2-4H,5H2,1H3
• InChI Key： MFLJXQAFCIYZIL-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CN=C1C1(C)CO1)(F)F

Computed Properties

• Exact Mass: 203.05579836g/mol
• Monoisotopic Mass: 203.05579836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 25.4Ų

Additional information on 2-(2-methyloxiran-2-yl)-3-(trifluoromethyl)pyridine

Comprehensive Overview of 2-(2-methyloxiran-2-yl)-3-(trifluoromethyl)pyridine (CAS No. 2229496-30-2)

2-(2-methyloxiran-2-yl)-3-(trifluoromethyl)pyridine, with the CAS number 2229496-30-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique combination of a pyridine ring, a trifluoromethyl group, and an epoxide (oxirane) moiety, making it a versatile intermediate for synthesizing bioactive molecules. Its structural complexity and functional groups contribute to its potential applications in drug discovery and material science.

In recent years, the demand for fluorinated compounds like 2-(2-methyloxiran-2-yl)-3-(trifluoromethyl)pyridine has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in how the trifluoromethyl group influences the compound's interaction with biological targets, a topic frequently searched in AI-driven drug design platforms. The epoxide functionality further adds reactivity, enabling ring-opening reactions that are pivotal in constructing complex molecular architectures.

The synthesis of CAS 2229496-30-2 often involves multi-step organic reactions, including cross-coupling and epoxidation techniques. These methods align with the growing trend of green chemistry, as scientists seek sustainable ways to reduce waste and improve yields. Online forums and SEO-optimized articles frequently highlight these synthetic challenges, reflecting user interest in scalable and eco-friendly production processes.

From an application perspective, 2-(2-methyloxiran-2-yl)-3-(trifluoromethyl)pyridine is explored in crop protection formulations, where its heterocyclic backbone may offer novel modes of action against pests. This aligns with global searches for next-generation agrochemicals that balance efficacy and environmental safety. Additionally, its potential in central nervous system (CNS) drug development is under investigation, addressing popular queries about neurological disorder treatments.

Analytical characterization of this compound typically employs NMR spectroscopy, mass spectrometry, and HPLC, techniques often discussed in open-access journals and academic databases. The compound's stability under various pH conditions is another hot topic, particularly for formulators aiming to optimize shelf life. Such details are crucial for patent applications and regulatory submissions, areas where professionals actively seek technical insights.

In summary, 2-(2-methyloxiran-2-yl)-3-(trifluoromethyl)pyridine (CAS 2229496-30-2) represents a nexus of innovation in medicinal chemistry and agrochemical science. Its structural features and reactivity profile continue to inspire research, while its alignment with trends like sustainable synthesis and precision agriculture ensures its relevance in scientific discourse. As exploration advances, this compound may unlock new frontiers in small-molecule therapeutics and smart farming solutions.